Cas no 2089651-73-8 (N-Methyl-1-(5-methyl-1H-indol-3-YL)methanamine oxalate)

N-Methyl-1-(5-methyl-1H-indol-3-yl)methanamine oxalate is a synthetic organic compound featuring an indole core substituted with a methyl group at the 5-position and an N-methylaminomethyl group at the 3-position, forming an oxalate salt. This structure enhances its stability and solubility, making it suitable for research applications in medicinal chemistry and pharmacology. The oxalate counterion improves crystallinity, facilitating purification and handling. The compound’s indole scaffold is of interest due to its relevance in bioactive molecules, particularly in serotonin-related pathways. Its well-defined chemical properties and high purity make it a valuable intermediate for further derivatization or biological studies.
N-Methyl-1-(5-methyl-1H-indol-3-YL)methanamine oxalate structure
2089651-73-8 structure
Product Name:N-Methyl-1-(5-methyl-1H-indol-3-YL)methanamine oxalate
CAS No:2089651-73-8
MF:C13H16N2O4
MW:264.277143478394
CID:5039510
Update Time:2025-06-07

N-Methyl-1-(5-methyl-1H-indol-3-YL)methanamine oxalate Chemical and Physical Properties

Names and Identifiers

    • N-METHYL-1-(5-METHYL-1H-INDOL-3-YL)METHANAMINE OXALATE
    • N-Methyl-1-(5-methyl-1H-indol-3-YL)methanamine oxalate
    • Inchi: 1S/C11H14N2.C2H2O4/c1-8-3-4-11-10(5-8)9(6-12-2)7-13-11;3-1(4)2(5)6/h3-5,7,12-13H,6H2,1-2H3;(H,3,4)(H,5,6)
    • InChI Key: PRQSCTHKRZHTRJ-UHFFFAOYSA-N
    • SMILES: OC(C(=O)O)=O.N1C=C(CNC)C2C=C(C)C=CC1=2

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 241
  • Topological Polar Surface Area: 102

N-Methyl-1-(5-methyl-1H-indol-3-YL)methanamine oxalate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
FB00912-5g
N-methyl-1-(5-methyl-1H-indol-3-yl)methanamine oxalate
2089651-73-8 95%
5g
$506 2023-09-07
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